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Compound of Interest

Compound Name: DD-3305

Cat. No.: B1669906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DD-3305 is a bioactive compound recognized for its anti-inflammatory properties. Its efficacy

has been noted to be comparable to that of the well-established anti-inflammatory agent,

indomethacin.[1] This document provides detailed protocols for the preparation and storage of

DD-3305 solutions to ensure compound integrity and experimental reproducibility. It also

outlines general experimental procedures and summarizes key quantitative data for laboratory

use.

Physicochemical Properties and Storage
A summary of the physical and chemical properties of DD-3305 is provided below.

Property Value

Synonyms DD 3305, DD3305

Chemical Name
2-(11-oxo-6H-benzo[c][2]benzoxepin-3-

yl)propanoic acid

Molecular Formula C₁₇H₁₄O₄

Molecular Weight 282.29 g/mol

CAS Number 55690-47-6
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Solution Preparation and Storage
Proper preparation and storage of DD-3305 solutions are critical for maintaining its bioactivity.

Storage of DD-3305
Store the solid compound and stock solutions under the following conditions to prevent

degradation.

Form Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Note: The compound is stable at room temperature for short periods, such as during shipping.

Preparation of Stock Solutions
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of DD-
3305.

Materials:

DD-3305 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Protocol:

Aseptically weigh the desired amount of DD-3305 powder.
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Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in the storage table.

Preparation of Working Solutions
For In Vitro Experiments: Dilute the DMSO stock solution with the appropriate cell culture

medium to the final desired working concentration immediately before use.

For In Vivo Formulations: Several formulations can be prepared for in vivo studies, depending

on the route of administration. Always use freshly prepared formulations for optimal results.

Formulation 1 (for Injection):

10% DMSO

40% PEG300

5% Tween 80

45% Saline

Protocol:

Start with the required volume of the DD-3305 DMSO stock solution.

Add PEG300 and mix until the solution is clear.

Add Tween 80 and mix until the solution is clear.

Add saline and mix thoroughly.

Formulation 2 (for Injection):
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10% DMSO

90% Corn oil

Protocol:

Start with the required volume of the DD-3305 DMSO stock solution.

Add corn oil and mix thoroughly until a clear solution is formed.

Experimental Workflow
The following diagram outlines the general workflow for the preparation and storage of DD-
3305 solutions.
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Workflow for DD-3305 solution preparation and storage.

Mechanism of Action and Signaling Pathway
DD-3305 is characterized as a potent anti-inflammatory agent. However, based on currently

available public information, the specific molecular target and the precise signaling pathway

through which DD-3305 exerts its anti-inflammatory effects have not been elucidated. As such,

a diagram of its signaling pathway cannot be provided at this time. General anti-inflammatory
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mechanisms often involve the modulation of pathways such as the NF-κB and MAPK signaling

cascades, which regulate the expression of pro-inflammatory cytokines. Further research is

required to determine the exact mechanism of action for DD-3305.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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